6-Iodo-8-methylimidazo[1,2-a]pyridine-2-carboxylic acid

• IUPAC Name: 6-iodo-8-methylimidazo[1,2-a]pyridine-2-carboxylic acid
• InChI: InChI=1S/C9H7IN2O2/c1-5-2-6(10)3-12-4-7(9(13)14)11-8(5)12/h2-4H,1H3,(H,13,14)
• InChI Key: KARXPPYIHLCQEW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CN2C1=NC(=C2)C(=O)O)I
• Molecular Formula: C9H7IN2O2
• Molecular Weight: 302.07 g/mol

Description

“6-Iodo-8-methylimidazo[1,2-a]pyridine-2-carboxylic acid” is a chemical compound with the molecular weight of 302.07. It is a solid at room temperature.

Synthesis Analysis

The synthesis of imidazo[1,2-a]pyridines, the class of compounds to which “6-Iodo-8-methylimidazo[1,2-a]pyridine-2-carboxylic acid” belongs, has been extensively studied. Various strategies such as condensation, multicomponent reactions, oxidative coupling, tandem reactions, aminooxygenation, and hydroamination reactions have been employed.

Molecular Structure Analysis

The InChI code for “6-Iodo-8-methylimidazo[1,2-a]pyridine-2-carboxylic acid” is 1S/C9H7IN2O2/c1-5-2-6(10)3-12-4-7(9(13)14)11-8(5)12/h2-4H,1H3,(H,13,14). This indicates that the compound has a molecular structure with 9 carbon atoms, 7 hydrogen atoms, 1 iodine atom, 2 nitrogen atoms, and 2 oxygen atoms.

Physical And Chemical Properties Analysis

“6-Iodo-8-methylimidazo[1,2-a]pyridine-2-carboxylic acid” is a solid at room temperature. Its IUPAC name is 6-iodo-8-methylimidazo[1,2-a]pyridine-2-carboxylic acid.

Scientific Research Applications

Medicinal Chemistry: Drug Development

6-Iodo-8-methylimidazo[1,2-a]pyridine-2-carboxylic acid: . This compound can be used to synthesize novel pharmaceuticals that may act on central nervous system disorders, cancers, or infectious diseases. Its iodo and methyl groups are particularly useful for creating derivatives with high biological activity.

Material Science: Organic Electronics

. It can be used in the synthesis of organic semiconductors, which are crucial for developing flexible electronic devices like organic light-emitting diodes (OLEDs) and solar cells.

Chemical Synthesis: Building Block

. Its reactive iodo group allows for further functionalization, making it a valuable starting material for constructing complex molecules for various chemical studies.

Analytical Chemistry: Chromatography Standards

.

Biochemistry: Enzyme Inhibition Studies

. This makes it a useful tool for studying enzyme mechanisms and for the development of enzyme inhibitors as therapeutic agents.

Pharmacology: Antimicrobial Research

. This compound could be modified to enhance its efficacy and used in the development of new antimicrobial agents to combat resistant strains of bacteria.

Safety and Hazards

The compound has been classified with the GHS07 pictogram and has the signal word “Warning”. The hazard statements associated with it are H302+H312+H332;H315;H319;H335, and the precautionary statements are P271;P261;P280.

Future Directions

The future directions for “6-Iodo-8-methylimidazo[1,2-a]pyridine-2-carboxylic acid” and related compounds could involve further exploration of their medicinal chemistry applications, given the wide range of applications of imidazo[1,2-a]pyridine analogues.

Mechanism of Action

Target of Action

Imidazo[1,2-a]pyridines, a class of compounds to which this molecule belongs, are known to be valuable heterocyclic scaffolds in organic synthesis and pharmaceutical chemistry .

Mode of Action

Imidazo[1,2-a]pyridines are often functionalized through radical reactions, including transition metal catalysis, metal-free oxidation, and photocatalysis strategies . These reactions can lead to a variety of imidazo[1,2-a]pyridine derivatives with different biological activities.

Biochemical Pathways

Imidazo[1,2-a]pyridines are known to be involved in a wide range of applications in medicinal chemistry , suggesting that they may interact with multiple biochemical pathways.

Pharmacokinetics

One of the imidazo[1,2-a]pyridine analogues, q203, has been reported to display pharmacokinetic and safety profiles compatible with once-daily dosing .

Result of Action

It’s worth noting that imidazo[1,2-a]pyridine analogues have shown significant reduction of bacterial load in an acute tb mouse model .